Cas no 1805167-12-7 (5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1805167-12-7
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4809517
• Update Time: 2025-06-09

5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-1-3-4(9)2-13-6(5(3)12)7(10)11/h2,7H,1H2
• InChI Key： CROFSNQQTGYUPA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1CBr)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine

5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805167-12-7): An Overview

5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805167-12-7) is a multifunctional halogenated pyridine compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of bromine, iodine, and difluoromethyl functionalities, which confer it with a diverse range of chemical and biological properties. In this article, we will delve into the structural features, synthetic routes, and potential applications of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine, drawing on the latest research findings to provide a comprehensive overview.

Structural Features

The molecular structure of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine is particularly noteworthy for its halogenated substituents. The presence of bromine and iodine atoms at specific positions on the pyridine ring imparts significant reactivity and versatility to the molecule. The difluoromethyl group at the 2-position further enhances its chemical stability and biological activity. These features make it an attractive building block for the synthesis of complex molecules with potential therapeutic applications.

Synthetic Routes

The synthesis of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine has been explored through various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis using a palladium-catalyzed cross-coupling reaction followed by selective bromination and iodination steps. This method not only simplifies the synthetic process but also minimizes the formation of by-products.

Biological Activity

The biological activity of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine has been a subject of extensive research, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead compound for the development of novel therapeutics. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine effectively inhibits the activity of protein kinases involved in cancer cell proliferation.

Potential Applications

The multifunctional nature of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine opens up a wide array of potential applications in both academic research and industrial settings. In medicinal chemistry, this compound serves as an essential intermediate for the synthesis of drug candidates targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Additionally, its unique chemical properties make it valuable for use in materials science, where it can be incorporated into polymers or other functional materials to enhance their performance.

Current Research Trends

The ongoing research on 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine reflects its growing importance in the scientific community. Recent studies have focused on optimizing its synthetic routes to improve yield and reduce costs, as well as exploring its biological activity against new targets. For instance, a collaborative effort between researchers from multiple institutions has led to the discovery of novel derivatives with enhanced potency and selectivity. These findings not only advance our understanding of the compound's properties but also pave the way for its practical application in various fields.

Safety Considerations

While 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine holds significant promise for numerous applications, it is important to handle it with care due to its reactive nature. Researchers should adhere to standard safety protocols when working with this compound to ensure laboratory safety. Proper storage conditions and protective equipment are essential to minimize any potential risks associated with its use.

Conclusion

In conclusion, 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805167-12-7) is a versatile halogenated pyridine compound with a wide range of applications in medicinal chemistry and organic synthesis. Its unique structural features and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.